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Compound Name: Xanthine oxidoreductase-IN-1

Cat. No.: B12413800

In-Depth Technical Guide: Xanthine
Oxidoreductase-IN-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

Xanthine oxidoreductase (XOR) is a critical enzyme in purine metabolism, catalyzing the
oxidation of hypoxanthine to xanthine and subsequently to uric acid. Dysregulation of XOR
activity is implicated in hyperuricemia, gout, and oxidative stress-related pathologies. This
document provides a comprehensive technical overview of a potent inhibitor, Xanthine
oxidoreductase-IN-1 (XOR-IN-1), also known by its chemical name 1-[3-cyano-4-(azocan-1-
yl)phenyl]-1H-imidazole-4-carboxylic acid. This guide details its chemical structure,
physicochemical and biological properties, and provides a generalized experimental protocol
for assessing its inhibitory activity against xanthine oxidoreductase.

Chemical Structure and Properties

Xanthine oxidoreductase-IN-1 is a non-purine analog inhibitor of xanthine oxidase. Its core
structure consists of a phenyl-imidazole carboxylic acid moiety with a cyano and an azocane
substituent on the phenyl ring.

Chemical Structure:
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(Structure based on SMILES notation)

Table 1: Physicochemical Properties of Xanthine Oxidoreductase-IN-1

Property Value Source

MedChemExpress,
Molecular Formula C18H20N402 )
ChemicalBook

Molecular Weight 324.38 g/mol MedChemExpress

MedChemEXxpress,
CAS Number 2396612-00-1
ChemicalBook

Appearance Solid (predicted) General chemical knowledge

General chemical knowledge

Solubility Soluble in DMSO o

for similar compounds
pKa Not available -
LogP Not available -

Biological Activity

Xanthine oxidoreductase-IN-1 is a potent inhibitor of xanthine oxidoreductase. The primary
reported biological activity is its ability to reduce the enzymatic conversion of xanthine to uric
acid.

Table 2: In Vitro Activity of Xanthine Oxidoreductase-IN-1

Parameter Value Species Source

IC50 7.0 nM Not Specified MedChemExpress

Mechanism of Action

Xanthine oxidoreductase (XOR) is a complex molybdoflavoprotein that exists in two
interconvertible forms: xanthine dehydrogenase (XDH) and xanthine oxidase (XO). Both forms
catalyze the final two steps of purine catabolism. In this pathway, hypoxanthine is converted to
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xanthine, and xanthine is further oxidized to uric acid. During this process, reactive oxygen
species (ROS) such as superoxide and hydrogen peroxide are generated, contributing to
oxidative stress. Xanthine oxidoreductase-IN-1 acts as an inhibitor of this enzymatic activity,
thereby reducing the production of both uric acid and ROS.
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Xanthine Oxidoreductase-IN-1

Byproducts
Xanthine Oxidoreductase |IE—_— > Reactive Oxygen Species
(XDH/XO) (02-, H202)

Hypoxanthine

Xanthine

Uric Acid
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 To cite this document: BenchChem. ["Xanthine oxidoreductase-IN-1 chemical structure and
properties"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413800#xanthine-oxidoreductase-in-1-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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